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Compound of Interest

Compound Name: Indomethacin-d4

Cat. No.: B1140470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Indomethacin-d4, a deuterated

analog of the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. This guide is

intended for researchers and professionals in drug development and related scientific fields

who utilize Indomethacin-d4 as an internal standard in quantitative analytical studies.

Commercial Suppliers and Purity Grades
Indomethacin-d4 is available from several reputable suppliers of reference standards and

stable isotope-labeled compounds. While specific purity values are lot-dependent and typically

detailed in the Certificate of Analysis (CoA) provided upon purchase, the following table

summarizes key suppliers and generally available purity information.
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Supplier CAS Number
Molecular
Formula

Isotopic Purity
Specification

Chemical
Purity
Information

LGC

Standards[1][2]
87377-08-0 C₁₉H₁₂D₄ClNO₄

Not specified on

the product

page; CoA

required.

Pharmaceutical

reference

standard quality.

Cayman

Chemical[3]
87377-08-0 C₁₉H₁₂D₄ClNO₄

≥99% deuterated

forms (d₁-d₄)

CoA available for

specific batches.

Simson Pharma

Limited
87377-08-0 C₁₉H₁₂D₄ClNO₄

Not specified on

the product

page; CoA

provided with the

product.[4]

High-quality

standard.

Clearsynth[5] 87377-08-0 C₁₉H₁₂D₄ClNO₄

Not specified on

the product

page; CoA

provided with the

product.[5]

Intended for

research

purposes.[5]

Veeprho[6] 87377-08-0 C₁₉H₁₂D₄ClNO₄

Not specified on

the product

page; CoA

required.

Utilized as an

internal standard

in analytical and

pharmacokinetic

research.[6]

Santa Cruz

Biotechnology
87377-08-0 C₁₉H₁₂D₄ClNO₄

Not specified on

the product

page; CoA

available for

specific lots.

For research use

only.

MedChemExpres

s[6]
87377-08-0 C₁₉H₁₂D₄ClNO₄

Not specified on

the product

page; CoA

required.

For research use

only.[6]
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Experimental Protocol: Quantification of
Indomethacin in Human Plasma using LC-MS/MS
with Indomethacin-d4 as an Internal Standard
The following is a representative protocol synthesized from established methodologies for the

quantitative analysis of indomethacin in biological matrices.[7]

Materials and Reagents
Indomethacin analytical standard

Indomethacin-d4 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

Preparation of Stock and Working Solutions
Stock Solutions (1 mg/mL): Prepare individual stock solutions of indomethacin and

Indomethacin-d4 by dissolving the accurately weighed compounds in methanol.

Working Standard Solutions: Prepare a series of indomethacin working standard solutions by

serially diluting the stock solution with a 50:50 methanol/water mixture to achieve the desired

concentration range for the calibration curve.

Internal Standard Working Solution: Prepare a working solution of Indomethacin-d4 at a

fixed concentration (e.g., 100 ng/mL) by diluting the stock solution with a 50:50

methanol/water mixture.

Sample Preparation (Protein Precipitation)
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To 100 µL of plasma sample (blank, calibration standard, or unknown), add 20 µL of the

Indomethacin-d4 internal standard working solution.

Vortex mix for 10 seconds.

Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
LC Column: C18 column (e.g., 100 x 2.1 mm, 3.5 µm)

Mobile Phase:

A: 0.1% Formic acid in water

B: 0.1% Formic acid in acetonitrile

Gradient Elution: A typical gradient would start at a lower percentage of organic phase (B),

ramp up to a high percentage to elute the analytes, and then return to initial conditions for

column re-equilibration.

Flow Rate: 0.4 mL/min

Injection Volume: 10 µL

Mass Spectrometer: Triple quadrupole

Ionization Mode: Electrospray Ionization (ESI), Positive
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Multiple Reaction Monitoring (MRM) Transitions:

Indomethacin:m/z 358.1 → 139.1

Indomethacin-d4:m/z 362.1 → 143.1

Data Analysis
The concentration of indomethacin in the unknown samples is determined by calculating the

peak area ratio of the analyte to the internal standard and comparing this ratio to the calibration

curve generated from the standards.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the use of

Indomethacin-d4.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample (100 µL)

Add Indomethacin-d4 IS (20 µL)

Vortex

Add Acetonitrile (300 µL)

Vortex

Centrifuge

Transfer Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase

Inject into LC-MS/MS

Data Acquisition (MRM)

Peak Integration

Calculate Peak Area Ratio
(Analyte/IS)

Generate Calibration Curve

Quantify Unknown Samples

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of Indomethacin.
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Analytical Components

Measurement Process

Result

Indomethacin (Analyte)

Sample Preparation

Indomethacin-d4 (Internal Standard)

Accurate Quantification

Corrects for VariabilityLC Separation

Introduces Variability

MS Detection

Introduces Variability

Click to download full resolution via product page

Caption: Role of Indomethacin-d4 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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